Cas no 1805204-86-7 (4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxaldehyde
• CAS No: 1805204-86-7
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4888434
• Update Time: 2025-11-05

4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxaldehyde

• Inchi： 1S/C8H7F2NO3/c1-14-8-6(13)5(7(9)10)4(3-12)2-11-8/h2-3,7,13H,1H3
• InChI Key： KGBLCUBCRFHMBZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=NC=C1C=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4

Additional information on 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxaldehyde

Introduction to 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxaldehyde (CAS No. 1805204-86-7) and Its Applications in Modern Chemical Biology

4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxaldehyde, identified by the CAS number 1805204-86-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde features a pyridine core adorned with functional groups that make it a versatile scaffold for the development of novel bioactive molecules. The presence of both difluoromethyl and hydroxy substituents, coupled with a methoxy group and an aldehyde functionality, endows this compound with unique chemical properties that are highly relevant to contemporary drug discovery efforts.

The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into pharmaceuticals due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In recent years, the strategic use of fluorine atoms has been extensively explored in medicinal chemistry, leading to the development of several FDA-approved drugs that leverage fluorinated moieties for improved therapeutic efficacy. The hydroxy and methoxy groups further contribute to the compound's reactivity, enabling diverse synthetic pathways for derivatization into more complex structures. These features make 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxaldehyde a valuable building block for designing molecules targeting various biological pathways.

Recent advancements in computational chemistry and high-throughput screening have accelerated the identification of promising candidates for drug development. The structural motif of 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxaldehyde aligns well with several pharmacophores recognized for their interaction with biological targets. For instance, pyridine derivatives have been extensively studied for their roles in modulating enzyme activity and receptor binding. The aldehyde group serves as a versatile handle for further functionalization, allowing chemists to explore modifications such as condensation reactions with amines or nucleophiles to generate amides or imines, respectively.

In the realm of natural product-inspired drug design, this compound exemplifies how leveraging bioisosteric replacements can lead to innovative therapeutic agents. The difluoromethyl group, while not present in many natural products, offers advantages such as increased lipophilicity and resistance to enzymatic degradation. Such attributes are critical for designing drugs with prolonged half-lives and improved bioavailability. Moreover, the hydroxy and methoxy functionalities mimic hydroxylates found in many bioactive molecules, suggesting potential interactions with hydrophilic pockets in protein targets. This duality makes 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxaldehyde an attractive candidate for further exploration in structure-based drug design.

The synthesis of this compound has been optimized through multiple routes, each highlighting different synthetic strategies that are pertinent to modern organic chemistry. Modern methodologies often emphasize atom economy and green chemistry principles, ensuring that the production of such intermediates is both efficient and environmentally benign. For example, catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions can be employed to introduce the desired substituents while minimizing waste generation. Such approaches align with the growing emphasis on sustainable practices within the pharmaceutical industry.

The utility of 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxaldehyde extends beyond its role as a mere intermediate; it serves as a platform for exploring novel mechanisms of action. Researchers have begun investigating its potential as a precursor for kinase inhibitors, given the prevalence of pyridine derivatives in this class of drugs. The aldehyde functionality allows for facile derivatization into bisulfonamides or sulfonamides, which are known modulators of protein-protein interactions and enzyme inhibition. Additionally, the incorporation of fluorinated analogs has shown promise in enhancing selectivity against off-target proteins, reducing side effects associated with polypharmacology.

Emerging evidence from preclinical studies suggests that compounds incorporating the difluoromethyl motif exhibit enhanced binding affinities when interacting with biological targets. This phenomenon is attributed to the ability of fluorine atoms to modulate electronic distributions within the molecule, thereby strengthening interactions through dipole-dipole forces or hydrogen bonding. The hydroxy group further contributes to these interactions by participating in hydrogen bonding networks or serving as a ligand for metal ions involved in enzymatic catalysis. Such features make this compound particularly interesting for targeting enzymes where precise spatial orientation is critical.

The integration of machine learning and artificial intelligence into drug discovery pipelines has further accelerated the exploration of novel scaffolds like 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxaldehyde. Predictive models can identify potential bioactivities based on structural features alone, allowing researchers to prioritize candidates for experimental validation efficiently. High-resolution crystal structures obtained from X-ray crystallography have provided insights into how these molecules interact with their targets at an atomic level. These structural insights are invaluable for guiding medicinal chemists in optimizing potency and selectivity through iterative design cycles.

The future prospects for this compound remain promising as new synthetic methodologies continue to emerge alongside advances in biocatalysis and flow chemistry technologies. These innovations promise to reduce production costs while maintaining high yields and purity standards essential for pharmaceutical applications. Moreover, collaborations between academia and industry are fostering interdisciplinary approaches that combine expertise from organic chemistry, computational biology, and pharmacology—a synergy that will undoubtedly drive further discoveries involving compounds like 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxaldehyde.

In conclusion,4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-carboxaldehyde (CAS No., 1805204-86-7) represents an exciting opportunity within chemical biology research due to its versatile structural framework and functional attributes。 Its incorporation into drug discovery pipelines holds immense potential， particularly when leveraged alongside cutting-edge technologies such as computational modeling， biocatalysis， and artificial intelligence。 As our understanding deepens， so too will our ability to harness this compound’s full therapeutic potential， paving the way toward next-generation therapeutics designed with precision， efficiency， and sustainability at their core。